Cas no 1245782-59-5 (5-Bromo-2-(tert-butyldimethylsilyl)-4-methylthiazole)

5-Bromo-2-(tert-butyldimethylsilyl)-4-methylthiazole is a functionalized thiazole derivative widely used as a key intermediate in organic synthesis and pharmaceutical research. The tert-butyldimethylsilyl (TBS) protecting group enhances stability and facilitates selective reactivity in multi-step synthetic routes. The bromine substituent at the 5-position allows for further cross-coupling reactions, such as Suzuki or Stille couplings, enabling the introduction of diverse functional groups. This compound is particularly valuable in the preparation of heterocyclic scaffolds and bioactive molecules. Its well-defined structure and high purity make it suitable for precise synthetic applications, including the development of agrochemicals and medicinal compounds. Proper handling under inert conditions is recommended to preserve its reactivity.

5-Bromo-2-(tert-butyldimethylsilyl)-4-methylthiazole structure

1245782-59-5 structure

Product Name:5-Bromo-2-(tert-butyldimethylsilyl)-4-methylthiazole

CAS No:1245782-59-5

MF:C₁₀H₁₈BrNSSi

MW:292.311121463776

CID:1070626

PubChem ID:46839901

Update Time:2025-06-07

5-Bromo-2-(tert-butyldimethylsilyl)-4-methylthiazole Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-2-(tert-butyldimethylsilyl)-4-methylthiazole
- 5-bromo-2-(tert-butyldimethylsilyl)-4-methyl-1,3-thiazole
- FT-0685923
- RP07292
- Y7307
- 5-Bromo-2-[tert-butyl(dimethyl)silyl]-4-methyl-1,3-thiazole
- 5-Bromo-2-(tert-butyldimethylsilyl)-4-methylthiazole 95+%
- (5-bromo-4-methyl-1,3-thiazol-2-yl)-tert-butyl-dimethylsilane
- AKOS015842246
- J-516852
- 1245782-59-5
- DTXSID80676661
- MDL： MFCD17015004
- Inchi： 1S/C10H18BrNSSi/c1-7-8(11)13-9(12-7)14(5,6)10(2,3)4/h1-6H3
- InChI Key： RKBPKSMLIGSKAS-UHFFFAOYSA-N
- SMILES： BrC1=C(C)N=C([Si](C)(C)C(C)(C)C)S1

Computed Properties

Exact Mass: 291.01126g/mol
Monoisotopic Mass: 291.01126g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 215
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.1Å²

5-Bromo-2-(tert-butyldimethylsilyl)-4-methylthiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM206402-5g	5-Bromo-2-(tert-butyldimethylsilyl)-4-methylthiazole	1245782-59-5	95%	5g	$835	2023-01-07
TRC	B060505-250mg	5-Bromo-2-(tert-butyldimethylsilyl)-4-methylthiazole	1245782-59-5		250mg	$ 445.00	2022-06-07
TRC	B060505-500mg	5-Bromo-2-(tert-butyldimethylsilyl)-4-methylthiazole	1245782-59-5		500mg	$ 740.00	2022-06-07